delta-Aminolevulinic acid benzyl ester phosphate

• CAS RN: 865112-40-9
• Molecular Formula: C12H18NO7P
• Molecular Weight: 319.25 g/mol
• IUPAC Name: benzyl 5-amino-4-oxopentanoate;phosphoric acid
• InChI: InChI=1S/C12H15NO3.H3O4P/c13-8-11(14)6-7-12(15)16-9-10-4-2-1-3-5-10;1-5(2,3)4/h1-5H,6-9,13H2;(H3,1,2,3,4)
• InChI Key: ZKWXUWUHGZEABH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CCC(=O)CN.OP(=O)(O)O

Description

Delta-Aminolevulinic acid benzyl ester phosphate is a useful research compound. Its molecular formula is C12H18NO7P and its molecular weight is 319.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 8 g (31 mmol) portion of δ-aminolevulinic acid benzyl ester hydrochloride and 4 g (34.7 mmol) of 85% phosphoric acid were dissolved in 8 ml of purified water, and 3.3 g (32.7 mmol) of triethylamine was added dropwise thereto while stirring on an ice bath. After completion of the dropwise addition and subsequent stirring at room temperature for 10 minutes, 300 ml of ethanol was added thereto and stirred. The thus precipitated precipitate was recovered by suction filtration and dried at room temperature for 16 hours under a reduced pressure. An 8.5 g (27 mmol) portion of δ-aminolevulinic acid benzyl ester phosphate was obtained at a yield of 87 mol %.